Cas no 582333-06-0 (tert-butyl N-(4-azidocyclohexyl)carbamate)

• Product Name: tert-butyl N-(4-azidocyclohexyl)carbamate
• CAS No: 582333-06-0
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• MDL: MFCD24533972
• CID: 4048806
• PubChem ID: 21979931
• Update Time: 2025-06-07

tert-butyl N-(4-azidocyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-azidocyclohexyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(4-azidocyclohexyl)carbamate
• EN300-297830
• tert-butyl ((1s,4s)-4-azidocyclohexyl)carbamate
• EN300-265675
• AKOS026677523
• F9995-2688
• SCHEMBL20348719
• TERT-BUTYL N-[(1S,4S)-4-AZIDOCYCLOHEXYL]CARBAMATE
• NKTAICGRBGCICF-DTORHVGOSA-N
• cis-4-(N-tert-butoxycarbonylamino)cyclohexyl azide
• 582333-06-0
• (cis-4-Azido-cyclohexyl)carbamic acid tert-butyl ester
• SCHEMBL13929042
• DTXSID301217382
• SCHEMBL20354348
• 1,1-Dimethylethyl N-(cis-4-azidocyclohexyl)carbamate
• (cis-4-azido-cyclohexyl)-carbamic acid tert-butyl ester
• tert-butyl (cis-4-azidocyclohexyl)carbamate
• 247568-84-9

• MDL： MFCD24533972
• Inchi： 1S/C11H20N4O2/c1-11(2,3)17-10(16)13-8-4-6-9(7-5-8)14-15-12/h8-9H,4-7H2,1-3H3,(H,13,16)
• InChI Key： NKTAICGRBGCICF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(CC1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 240.15862589Da
• Monoisotopic Mass: 240.15862589Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.7Ų

Additional information on tert-butyl N-(4-azidocyclohexyl)carbamate

tert-butyl N-(4-azidocyclohexyl)carbamate (CAS No. 582333-06-0): A Versatile Building Block in Modern Chemical Synthesis

tert-butyl N-(4-azidocyclohexyl)carbamate (CAS No. 582333-06-0) is a valuable compound in the field of chemical synthesis, particularly in the development of pharmaceuticals and materials science. This compound, often referred to as Boc-N-Azido-Cyclohexylcarbamate, is a protected azide derivative that plays a crucial role in various synthetic pathways due to its unique chemical properties and reactivity.

The tert-butyl protecting group in tert-butyl N-(4-azidocyclohexyl)carbamate provides excellent stability under a wide range of reaction conditions, making it an ideal intermediate for multi-step syntheses. The azide functionality, on the other hand, is highly reactive and can be readily converted into a variety of functional groups through well-established chemical transformations such as Staudinger reduction, click chemistry, and hydrogenation reactions.

Recent advancements in the field of medicinal chemistry have highlighted the importance of tert-butyl N-(4-azidocyclohexyl)carbamate in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of a series of potent and selective inhibitors for a specific enzyme involved in cancer progression. The azide group was utilized to introduce bioorthogonal handles for further functionalization, enabling the researchers to optimize the pharmacological properties of the final compounds.

In materials science, tert-butyl N-(4-azidocyclohexyl)carbamate has found applications in the preparation of functional polymers and supramolecular assemblies. The azide functionality can be used to introduce cross-linking points or to create polymer chains with tailored properties. A recent publication in Macromolecules reported the synthesis of a novel polymer network using this compound as a building block. The resulting material exhibited excellent mechanical strength and tunable degradation behavior, making it suitable for use in biomedical applications such as tissue engineering scaffolds.

The versatility of tert-butyl N-(4-azidocyclohexyl)carbamate extends beyond its use as an intermediate in synthetic chemistry. It has also been explored for its potential in bioconjugation reactions. In a study published in Bioconjugate Chemistry, researchers utilized this compound to conjugate small molecules and peptides to biomolecules such as proteins and nucleic acids. The azide group was employed in click chemistry reactions to form stable covalent bonds, enabling the creation of bioactive conjugates with enhanced therapeutic efficacy.

The safety profile of tert-butyl N-(4-azidocyclohexyl)carbamate is another important aspect to consider. While azides can be potentially hazardous if mishandled, the tert-butyl protecting group significantly reduces this risk by providing additional stability. Proper handling and storage protocols should be followed to ensure safe use in laboratory settings.

In conclusion, tert-butyl N-(4-azidocyclohexyl)carbamate (CAS No. 582333-06-0) is a highly versatile compound with wide-ranging applications in chemical synthesis, medicinal chemistry, materials science, and bioconjugation. Its unique combination of stability and reactivity makes it an indispensable tool for researchers working on innovative projects across these fields. As new methodologies and applications continue to emerge, this compound is poised to play an increasingly important role in advancing scientific research and technological development.